Cas no 2649063-16-9 (2-(2-isocyanatoethyl)imidazo1,2-apyridine)

• Product Name: 2-(2-isocyanatoethyl)imidazo1,2-apyridine
• CAS No: 2649063-16-9
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5778462
• PubChem ID: 165707619
• Update Time: 2025-11-07

2-(2-isocyanatoethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1750005
• 2649063-16-9
• 2-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
• 2-(2-isocyanatoethyl)imidazo1,2-apyridine

• Inchi： 1S/C10H9N3O/c14-8-11-5-4-9-7-13-6-2-1-3-10(13)12-9/h1-3,6-7H,4-5H2
• InChI Key： HNCDQOILXCPTCQ-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.7Ų

Additional information on 2-(2-isocyanatoethyl)imidazo1,2-apyridine

Introduction to 2-(2-isocyanatoethyl)imidazo[1,2-apyridine] (CAS No. 2649063-16-9)

2-(2-isocyanatoethyl)imidazo[1,2-apyridine>, identified by its Chemical Abstracts Service (CAS) number 2649063-16-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[1,2-apyridine] scaffold, a structural motif known for its broad range of biological activities and potential therapeutic applications. The presence of an isocyanate functional group at the 2-position of the imidazo[1,2-apyridine core imparts unique reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The imidazo[1,2-apyridine scaffold is a privileged structure in drug discovery, exhibiting diverse pharmacological properties including antiviral, anticancer, and anti-inflammatory effects. Compounds derived from this scaffold have been extensively studied for their ability to interact with various biological targets. The introduction of an isocyanatoethyl group into this framework opens up new possibilities for further functionalization and derivatization, enabling the design of novel molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The isocyanatoethyl moiety in 2-(2-isocyanatoethyl)imidazo[1,2-apyridine provides a versatile handle for covalent bond formation, a strategy frequently employed in PPI inhibition. This covalent interaction can lead to the development of highly specific and potent inhibitors, offering advantages over traditional non-covalent approaches.

One of the most compelling aspects of 2-(2-isocyanatoethyl)imidazo[1,2-apyridine is its potential as a building block for the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By leveraging the reactivity of the isocyanate group, researchers can design molecules that covalently modify key residues on kinase active sites, leading to potent inhibition. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various kinases, including those implicated in oncogenesis and inflammation.

The chemical reactivity of the isocyanate group also allows for the formation of urea or carbamate linkages upon reaction with nucleophiles such as amines or alcohols. This property has been exploited in the development of probes and tools for studying protein function. For instance, 2-(2-isocyanatoethyl)imidazo[1,2-apyridine derivatives have been used to label specific proteins in cells or tissues, facilitating their visualization and characterization using techniques such as immunofluorescence or mass spectrometry.

From a synthetic chemistry perspective, CAS No. 2649063-16-9 serves as an intriguing starting material for exploring novel synthetic pathways. The combination of the imidazo[1,2-apyridine core and the isocyanatoethyl group provides multiple opportunities for functionalization at both positions. This flexibility has enabled chemists to develop diverse libraries of derivatives with tailored properties for specific applications. Recent advances in transition-metal-catalyzed cross-coupling reactions have further expanded the synthetic possibilities, allowing for the introduction of additional substituents that can modulate biological activity.

The pharmacokinetic properties of CAS No. 2649063-16-9 and its derivatives are also under investigation to optimize their therapeutic potential. Researchers are exploring strategies to enhance bioavailability and target specificity by modifying solubility, metabolic stability, and binding affinity. Computational modeling techniques have been instrumental in predicting how structural changes will impact these properties, enabling rational drug design.

In conclusion, 2-(2-isocyanatoethyl)imidazo[1,2-apyridine (CAS No. 2649063-16-9) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As our understanding of biological systems continues to evolve, CAS No. 2649063-16-9 will likely play an increasingly important role in advancing medicinal chemistry and improving patient outcomes.